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Compound of Interest

Compound Name: N-Desmethyl Apalutamide-d4

Cat. No.: B12375714 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of N-Desmethyl Apalutamide-d4, a deuterated active

metabolite of the anti-cancer drug Apalutamide. Adherence to these protocols is critical for

laboratory safety and environmental protection.

N-Desmethyl Apalutamide-d4 is a stable isotope-labeled compound and is not radioactive.

Therefore, its disposal should follow standard procedures for chemical waste, with special

consideration for its pharmacological activity.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Recommended PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat to protect from spills.

Respiratory Protection: A dust mask or respirator is recommended if handling the compound

in powdered form to avoid inhalation.
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General Handling:

Handle N-Desmethyl Apalutamide-d4 in a well-ventilated area, preferably within a fume

hood, to minimize inhalation exposure.

Avoid direct contact with skin, eyes, and clothing. In case of contact, rinse the affected area

immediately with copious amounts of water.

As deuterated compounds can be hygroscopic, store N-Desmethyl Apalutamide-d4 in a

tightly sealed container in a cool, dry place, preferably under an inert atmosphere (e.g.,

argon or nitrogen) to prevent isotopic dilution from atmospheric moisture.[1]

Step-by-Step Disposal Protocol
The primary recommended method for the disposal of N-Desmethyl Apalutamide-d4 is

through a licensed hazardous waste disposal company. Incineration with an afterburner and

scrubber is the preferred final disposition for the non-deuterated analogue, Apalutamide

Desmethyl Impurity, and is a suitable method for the deuterated compound as well.

Waste Identification and Segregation:

N-Desmethyl Apalutamide-d4 waste should be classified as non-hazardous chemical

waste unless mixed with other hazardous materials.

Segregate waste containing N-Desmethyl Apalutamide-d4 from other laboratory waste

streams to avoid cross-contamination. Do not mix with incompatible materials, such as

strong oxidizing agents.

Containerization:

Use a dedicated, leak-proof, and clearly labeled waste container. The container should be

compatible with the chemical nature of the compound.

The label should clearly state "N-Desmethyl Apalutamide-d4 Waste" and include the

approximate quantity.

Waste Accumulation:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12375714?utm_src=pdf-body
https://www.benchchem.com/product/b12375714?utm_src=pdf-body
https://www.medchemexpress.com/n-desmethyl-apalutamide-d4.html
https://www.benchchem.com/product/b12375714?utm_src=pdf-body
https://www.benchchem.com/product/b12375714?utm_src=pdf-body
https://www.benchchem.com/product/b12375714?utm_src=pdf-body
https://www.benchchem.com/product/b12375714?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the waste container in a designated, secure area away from general laboratory

traffic.

Keep the container sealed when not in use.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the waste disposal company with all necessary information about the waste,

including its identity and any available safety data.

Documentation:

Maintain a record of the amount of N-Desmethyl Apalutamide-d4 disposed of and the

date of disposal. Follow all institutional and regulatory requirements for waste tracking.

Quantitative Data
While a specific Safety Data Sheet (SDS) for N-Desmethyl Apalutamide-d4 is not publicly

available, the following table summarizes relevant information for the parent compound,

Apalutamide, and its non-deuterated metabolite. This information should be considered as a

proxy for assessing the potential hazards of the deuterated analogue.
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Property Apalutamide
N-Desmethyl Apalutamide
(Non-deuterated)

CAS Number 956104-40-8 1332391-11-3

Molecular Formula C21H15F4N5O2S C20H13F4N5O2S

Molecular Weight 477.44 g/mol 463.41 g/mol

Known Hazards

Harmful if swallowed. May

cause skin and eye irritation.

May cause respiratory

irritation.

Assumed to have similar

hazards to Apalutamide.

Disposal Recommendation

Dispose of contents/container

in accordance with local

regulations.

Product may be burned in an

incinerator equipped with

afterburner and scrubber.

Excess and expired materials

are to be offered to a licensed

hazardous material disposal

company.

Experimental Protocols Cited
The disposal procedures outlined in this guide are based on standard practices for chemical

waste management and information derived from safety data for analogous compounds. No

specific experimental protocols for the disposal of N-Desmethyl Apalutamide-d4 were found

in the public domain. The recommended incineration method is a standard and effective

procedure for the destruction of organic chemical waste.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of N-Desmethyl
Apalutamide-d4.
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Step 1: Don Appropriate PPE

Step 2: Segregate N-Desmethyl Apalutamide-d4 Waste

Step 3: Place in a Labeled, Sealed Waste Container

Step 4: Store in a Designated Secure Area

Step 5: Contact EHS or Licensed Waste Disposal Company

Step 6: Arrange for Pickup and Incineration

Step 7: Complete and Retain Disposal Documentation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Desmethyl Apalutamide-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375714#n-desmethyl-apalutamide-d4-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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